![molecular formula C9H16ClNS B3086241 (Butan-2-yl)(thiophen-2-ylmethyl)amine hydrochloride CAS No. 1158601-29-6](/img/structure/B3086241.png)
(Butan-2-yl)(thiophen-2-ylmethyl)amine hydrochloride
Overview
Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives have garnered significant interest in medicinal chemistry due to their diverse pharmacological properties. “(Butan-2-yl)(thiophen-2-ylmethyl)amine hydrochloride” may serve as a lead compound for drug discovery. Some potential applications include:
- Anti-Inflammatory Agents : Thiophenes exhibit anti-inflammatory activity, making them valuable in managing inflammatory conditions .
- Anticancer Agents : Certain thiophene-based compounds demonstrate anticancer properties. Researchers could explore this compound for its potential in cancer therapy .
- Antimicrobial Activity : Thiophenes possess antimicrobial effects, which could be harnessed for developing novel antibiotics .
- Anti-Anxiety and Anti-Psychotic Properties : Thiophene derivatives may modulate neurotransmitter receptors, making them relevant for mental health treatments .
Material Science and Organic Electronics
Thiophenes play a crucial role in material science and organic electronics:
- Organic Semiconductors : Thiophene-containing polymers (such as polythiophenes) are used in organic semiconductors, solar cells, and light-emitting diodes (LEDs) .
- Corrosion Inhibitors : Thiophene derivatives find applications as corrosion inhibitors in industrial settings .
Organic Synthesis and Heterocyclic Chemistry
Thiophenes are privileged heterocycles with versatile synthetic methods:
- Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are typical methods for obtaining thiophene derivatives. These reactions allow the construction of diverse structures .
Industrial Applications
Thiophene derivatives are used in various industrial contexts:
- Corrosion Inhibition : Due to their corrosion-inhibiting properties, these compounds protect metals in aggressive environments .
- Light-Emitting Diodes (LEDs) : Thiophene-based materials contribute to the fabrication of efficient LEDs .
Future Research and Exploration
Researchers should investigate novel thiophene moieties, including “(Butan-2-yl)(thiophen-2-ylmethyl)amine hydrochloride,” to uncover additional therapeutic applications and structural prototypes with enhanced pharmacological activity .
properties
IUPAC Name |
N-(thiophen-2-ylmethyl)butan-2-amine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NS.ClH/c1-3-8(2)10-7-9-5-4-6-11-9;/h4-6,8,10H,3,7H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCGTXXGSGFGJJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=CC=CS1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Butan-2-yl)(thiophen-2-ylmethyl)amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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